Cas no 42444-14-4 (3'-Fluoro-4'-methylacetophenone)

3'-Fluoro-4'-methylacetophenone structure

42444-14-4 structure

Product Name:3'-Fluoro-4'-methylacetophenone

CAS No:42444-14-4

MF:C₉H₉FO

MW:152.165566205978

MDL:MFCD01631411

CID:89511

PubChem ID:2774569

Update Time:2025-04-18

3'-Fluoro-4'-methylacetophenone Chemical and Physical Properties

Names and Identifiers

- 3'-Fluoro-4'-methylacetophenone
- 3-Fluoro-4-methylacetophenone
- 1-(3-fluoro-4-methylphenyl)ethanone
- 3′-Fluoro-4′-methylacetophenone
- CS-0093746
- FT-0647717
- XAMNMGLEJNLUIH-UHFFFAOYSA-N
- Z513735432
- SY101084
- 1-(3-fluoro-4-methylphenyl)ethan-1-one
- SCHEMBL1926473
- 3 inverted exclamation mark -Fluoro-4 inverted exclamation mark -methylacetophenone
- F87339
- A872885
- FS-1094
- AKOS009157680
- 42444-14-4
- MFCD01631411
- EN300-99634
- 3'-Fluoro-4'-methylacetophenone, AldrichCPR
- DTXSID40379101
- 3 inverted exclamation marka-Fluoro-4 inverted exclamation marka-methylacetophenone
- 3'-fluoro-4'-methylacetophenone;1-(3-fluoro-4-methylphenyl)ethan-1-one;
- 1-(3-Fluoro-4-methyl-phenyl)ethanone
- 670-266-6
- FF82242
- MDL： MFCD01631411
- Inchi： 1S/C9H9FO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5H,1-2H3
- InChI Key： XAMNMGLEJNLUIH-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C)=O)C=CC=1C

Computed Properties

Exact Mass: 152.06400
Monoisotopic Mass: 152.064
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 156
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 17.1A^2
Surface Charge: 0
Tautomer Count: 7
XLogP3: 2.1

Experimental Properties

Color/Form: crystal
Density: 1.075
Melting Point: 31-34°C
Boiling Point: 217.5°C at 760 mmHg
Flash Point: 83.4°C
Refractive Index: 1.492
PSA: 17.07000
LogP: 2.33670
Solubility: Not determined

3'-Fluoro-4'-methylacetophenone Security Information

Hazard Statement： Irritant
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R36/37/38
HazardClass：IRRITANT

3'-Fluoro-4'-methylacetophenone Customs Data

HS CODE：2914700090
Customs Data：

China Customs Code:
2914700090

Overview:

2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acetone declared packaging

Summary:

HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

3'-Fluoro-4'-methylacetophenone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	005782-1g	3-Fluoro-4-methylacetophenone	42444-14-4	97%	1g	￡15.00	2022-03-01
Fluorochem	005782-5g	3-Fluoro-4-methylacetophenone	42444-14-4	97%	5g	￡72.00	2022-03-01
Fluorochem	005782-25g	3-Fluoro-4-methylacetophenone	42444-14-4	97%	25g	￡288.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	001482-5g	3'-Fluoro-4'-methylacetophenone	42444-14-4		5g	1591.0CNY	2021-07-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	001482-1g	3'-Fluoro-4'-methylacetophenone	42444-14-4		1g	486.0CNY	2021-07-07
Alichem	A010003533-250mg	3'-Fluoro-4'-methylacetophenone	42444-14-4	97%	250mg	$504.00	2023-09-01
Alichem	A010003533-500mg	3'-Fluoro-4'-methylacetophenone	42444-14-4	97%	500mg	$790.55	2023-09-01
Alichem	A010003533-1g	3'-Fluoro-4'-methylacetophenone	42444-14-4	97%	1g	$1534.70	2023-09-01
TRC	F401433-10mg	3'-Fluoro-4'-methylacetophenone	42444-14-4		10mg	$ 50.00	2022-06-02
TRC	F401433-50mg	3'-Fluoro-4'-methylacetophenone	42444-14-4		50mg	$ 65.00	2022-06-02

3'-Fluoro-4'-methylacetophenone Production Method

3'-Fluoro-4'-methylacetophenone Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:42444-14-4)3'-Fluoro-4'-methylacetophenone

Order Number:A872885

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 09:37

Price ($):171.0

Email:sales@amadischem.com

Product Official Link

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